N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide

• IUPAC Name: N'-(3,5-dichlorophenyl)-N-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C14H11Cl2N3O2/c15-9-5-10(16)7-12(6-9)19-14(21)13(20)18-8-11-3-1-2-4-17-11/h1-7H,8H2,(H,18,20)(H,19,21)
• InChI Key: SWQLEMABZJXJRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)C(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C14H11Cl2N3O2
• Molecular Weight: 324.2 g/mol

Description

N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide, also known as furamidine or DB75, is a synthetic compound that has been studied for its potential use as an antiprotozoal agent. It has been shown to have activity against a variety of protozoan parasites, including Trypanosoma brucei, which causes African sleeping sickness, and Leishmania spp., which causes leishmaniasis.

Mechanism of Action

The exact mechanism of action of N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide is not fully understood. It is believed to act by binding to the DNA of the parasites, leading to inhibition of DNA replication and ultimately cell death.
Biochemical and Physiological Effects:
Furamidine has been shown to have low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. It is metabolized primarily by the liver and excreted in the urine.

Advantages and Limitations for Lab Experiments

One advantage of N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide is its broad-spectrum activity against a variety of protozoan parasites. However, one limitation is that it has not yet been tested in clinical trials in humans, so its safety and efficacy in humans is not yet known.

Future Directions

There are several potential future directions for research on N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide. One area of interest is the development of new formulations of the drug that can improve its bioavailability and efficacy. Another potential direction is the investigation of N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide's activity against other parasitic diseases, such as Chagas disease and malaria. Finally, further studies are needed to determine the safety and efficacy of N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide in humans, and to develop protocols for its use in clinical settings.

Synthesis Methods

The synthesis of N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide involves the reaction of 1,2-diaminoethane with furfural, followed by reaction with butyraldehyde. The resulting product is then purified by recrystallization.

Scientific Research Applications

Furamidine has been studied extensively for its potential use in the treatment of African sleeping sickness and leishmaniasis. In vitro studies have shown that it has potent activity against both Trypanosoma brucei and Leishmania spp. In vivo studies have also shown promising results, with N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide demonstrating efficacy in animal models of both diseases.